Cas no 7617-57-4 (Benzene, o-dinitroso-)

• Product name: Benzene, o-dinitroso-
• CAS No: 7617-57-4
• MF: C₆H₄N₂O₂
• MW: 136.10816
• CID: 862162
• PubChem ID: 24259

Benzene, o-dinitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene, o-dinitroso-
• 1,2-Dinitrosobenzene
• 1,2-Dinitroo-benzol
• 1,2-dinitroso-benzene
• 1,2-Dinitrosobenzol
• 1,2-Dinitroso-benzol
• o-dinitrosobenzene
• o-Dinitrosobenzol
• NSC404698
• HSDB 2909
• BRN 2353866
• Benzene, dinitroso-
• NSC-404698
• WLN: ONR BNO
• Q27280473
• I5K60N2068
• 7617-57-4
• UNII-I5K60N2068
• 25550-55-4
• 1,2-DINITROSOBENZENE [HSDB]
• DTXSID60227039
• Benzene,2-dinitroso-
• NSC 404698
• SCHEMBL234460
• Benzene, 1,2-dinitroso-

• Inchi： InChI=1S/C6H4N2O2/c9-7-5-3-1-2-4-6(5)8-10/h1-4H
• InChI Key： XYLFFOSVQCBSDT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N=O)N=O

Computed Properties

• Exact Mass: 136.02732
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 58.86